Cas no 121979-17-7 (9"-Hydroxyjasmesoside)

• Product Name: 9"-Hydroxyjasmesoside
• CAS No: 121979-17-7
• Molecular Formula: C₂₇H₄₂O₁₄
• Molecular Weight: 590.613990306854
• CID: 4784397
• PubChem ID: 14335209

9"-Hydroxyjasmesoside Properties

Names and Identifiers

• 9'-Hydroxyjasmesoside
• 9"-Hydroxyjasmesoside
• methyl (4S,5E,6S)-4-[2-[[(1S,2R,3R,5R)-5-(1,3-dihydroxypropan-2-yl)-3-hydroxy-2-methylcyclopentyl]methoxy]-2-oxoethyl]-5-ethylidene-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• 9-Hydroxyjasmesoside'
• 9-Hydroxyjasmesoside
• 121979-17-7
• AKOS040736137

• InChIKey： ZVTBPVGTFNEYQP-IELQCKPUSA-N
• Inchi： 1S/C27H42O14/c1-4-14-16(6-21(32)38-10-17-12(2)19(31)5-15(17)13(7-28)8-29)18(25(36)37-3)11-39-26(14)41-27-24(35)23(34)22(33)20(9-30)40-27/h4,11-13,15-17,19-20,22-24,26-31,33-35H,5-10H2,1-3H3/b14-4+/t12-,15+,16+,17-,19-,20-,22-,23+,24-,26+,27+/m1/s1
• SMILES： O[C@@H]1C[C@@H](C(CO)CO)[C@H](COC(C[C@@H]2C(C(=O)OC)=CO[C@H](/C/2=C/C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)[C@H]1C

Computed Properties

• Exact Mass: 590.25745601g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 13
• Monoisotopic Mass: 590.25745601g/mol
• Heavy Atom Count: 41
• Complexity: 948
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 222

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides